![molecular formula C19H17N3O4 B2509975 3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 921586-47-2](/img/structure/B2509975.png)
3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis Techniques and Herbicidal Activities : Research has shown that derivatives of 1,3,4-oxadiazoles, such as 3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, are synthesized for various applications, including herbicidal activities. These compounds are designed based on the structure-activity relationship, aiming at improving herbicidal efficiency against specific weeds. The synthesis involves starting materials like 4-cyanophenol, leading to compounds that show promising herbicidal activity on dicotyledonous and monocotyledonous plants (Bao, 2008).
Pharmacological Applications : Novel benzimidazole derivatives, which include structures similar to this compound, have been synthesized and shown to possess pharmacological potentials, such as anticonvulsant activities. These compounds are prepared through a series of chemical reactions starting from o-phenylenediamine and phenoxyacetic acid, indicating the versatility of 1,3,4-oxadiazole derivatives in drug development (Shaharyar et al., 2016).
Material Science and Chemistry
Photo-Physical Characteristics : Studies have also focused on the synthesis of fluorescent derivatives based on benzimidazole, benzoxazole, and benzothiazole, which share structural motifs with this compound. These compounds exhibit significant photo-physical properties, including excited-state intra-molecular proton transfer, which are essential in the development of new materials for photonic applications (Padalkar et al., 2011).
Antimicrobial and Anticancer Evaluation : Oxadiazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. These studies highlight the potential of such compounds in treating various diseases, further illustrating the broad applicability of this compound analogs in medicinal chemistry (Salahuddin et al., 2014).
Mechanism of Action
Target of Action
Similar compounds have been described as effective against various bacterial pathogens .
Mode of Action
Some N-(1,3,4-oxadiazol-2-yl)benzamides have been described as inhibitors of trans-translation (a ribosome rescue pathway), while others have been shown to inhibit lipoteichoic acid (LTA) biosynthesis . .
Biochemical Pathways
Similar compounds have been shown to regulate the biosynthesis of menaquinone and other essential proteins .
Result of Action
Similar compounds have been shown to cause bacterial membrane depolarization and regulate iron carrier biosynthesis and heme regulation .
properties
IUPAC Name |
N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4/c23-17(20-19-22-21-18(26-19)16-10-5-11-24-16)13-6-4-9-15(12-13)25-14-7-2-1-3-8-14/h1-4,6-9,12,16H,5,10-11H2,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGAYHYPYTJUYOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.